Cas no 34243-10-2 (5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione)

• Product Name: 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione
• CAS No: 34243-10-2
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD01818808
• CID: 1467205
• PubChem ID: 880178
• Update Time: 2025-10-31

5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-[(4-methylphenoxy)methyl]-
• 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione
• 5-[(4-methylphenoxy)methyl]-2,3-dihydro-1,3,4-oxadiazole-2-thione
• CS-0235893
• 5-[(4-methylphenoxy)methyl]-3H-1,3,4-oxadiazole-2-thione
• 5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol
• 5-(4-methylphenoxymethyl)-1,3,4-oxadiazole-2-thiol
• AKOS000296635
• Z55879444
• EN300-16448
• G22928
• STK106794
• 5-(4-Methylphenoxymethyl)-1,3,4-oxadiazole-2-thione
• AKOS000301242
• 5-((p-Tolyloxy)methyl)-1,3,4-oxadiazole-2(3H)-thione
• 5-p-Tolyloxymethyl-3H-[1,3,4]oxadiazole-2-thione
• 34243-10-2

• MDL： MFCD01818808
• Inchi： 1S/C10H10N2O2S/c1-7-2-4-8(5-3-7)13-6-9-11-12-10(15)14-9/h2-5H,6H2,1H3,(H,12,15)
• InChI Key： IZDXNGYZLGKZJX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(C)=CC=2)O1

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione

5-(4-Methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione: A Comprehensive Overview

The compound 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione, identified by the CAS number 34243-10-2, is a notable organic compound with significant applications in various fields. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds containing two nitrogen atoms and one oxygen atom in a five-membered ring structure. The presence of the thione group (-C=S) further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in the field of material science, particularly in the development of advanced polymers and composites. The unique electronic properties of the oxadiazole ring make it an ideal candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical strength.

In addition to its material science applications, 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione has shown promise in medicinal chemistry. Its ability to act as a bioisostere of certain pharmaceutical agents has led to its exploration in drug design and development. Recent findings suggest that this compound may exhibit potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing trend toward sustainable chemical practices.

From an environmental perspective, the biodegradability and eco-friendliness of 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione have been under scrutiny. Preliminary studies indicate that under specific conditions, this compound can undergo microbial degradation, making it a more sustainable option compared to traditional materials.

In conclusion, 5-(4-methylphenoxy)methyl-2,3-dihydro-1,3,4-oxadiazole-2-thione is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.